1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-methyl-N-(3-phenoxyphenyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-methyl-N-(3-phenoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C23H16ClF3N4O2 and its molecular weight is 472.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Glycine Transporter Inhibition
This chemical compound has been studied for its potential as a glycine transporter 1 (GlyT1) inhibitor, which is relevant in the context of central nervous system disorders. For instance, Yamamoto et al. (2016) identified structurally diverse compounds, including those related to the given chemical, that exhibit potent GlyT1 inhibitory activity. These compounds were evaluated using central nervous system multiparameter optimization (CNS MPO) as a drug-likeness guideline, showcasing their potential for therapeutic applications (Yamamoto et al., 2016).
Anticancer Properties
Compounds structurally related to "1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-methyl-N-(3-phenoxyphenyl)-1H-pyrazole-4-carboxamide" have been tested for their anticancer properties. For example, Bonacorso et al. (2003) synthesized and analyzed copper(II) chloride adducts of similar ligands for their potential as anticancer drugs (Bonacorso et al., 2003).
Antifungal and Anticonvulsant Activities
Some derivatives of this chemical have been synthesized and evaluated for their antifungal and anticonvulsant activities. Wu et al. (2012) synthesized N-(substituted pyridinyl)-1-methyl(phenyl)-3-trifluoromethyl-1H-pyrazole-4-carboxamide derivatives, demonstrating moderate to excellent antifungal activities against various phytopathogenic fungi (Wu et al., 2012). Additionally, Ahsan et al. (2013) explored the anticonvulsant activity of similar analogues, identifying compounds with significant activity in seizure models (Ahsan et al., 2013).
Heterocyclic Chemistry and Drug Design
The versatility of this compound is further demonstrated in its use as a precursor for the synthesis of heterocyclic compounds, which are crucial in drug design and development. For example, Gad-Elkareem et al. (2011) utilized related compounds for the synthesis of novel thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, highlighting their antimicrobial activities (Gad-Elkareem et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It’s common for such compounds to interact with specific proteins or enzymes that play crucial roles in the biological processes of organisms .
Mode of Action
It’s often the case that such compounds bind to their targets, leading to changes in the target’s function .
Pharmacokinetics
These properties greatly influence the bioavailability of the compound .
Result of Action
It’s often the case that such compounds lead to changes at the molecular and cellular levels .
Properties
IUPAC Name |
1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-methyl-N-(3-phenoxyphenyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClF3N4O2/c1-14-19(13-29-31(14)21-20(24)10-15(12-28-21)23(25,26)27)22(32)30-16-6-5-9-18(11-16)33-17-7-3-2-4-8-17/h2-13H,1H3,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCTCIUZLUTVGOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)NC3=CC(=CC=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClF3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.